tert-Butyl 3-(hydroxymethyl)-7-methyl-1H-indole-1-carboxylate

• IUPAC Name: tert-butyl 3-(hydroxymethyl)-7-methylindole-1-carboxylate
• InChI: InChI=1S/C15H19NO3/c1-10-6-5-7-12-11(9-17)8-16(13(10)12)14(18)19-15(2,3)4/h5-8,17H,9H2,1-4H3
• InChI Key: MVJAYBRLSHLWPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CN2C(=O)OC(C)(C)C)CO
• Molecular Formula: C15H19NO3
• DSSTOX Substance ID: DTXSID40654324
• Molecular Weight: 261.32 g/mol
• CAS No.: 914349-10-3

Description

Tert-Butyl 3-(hydroxymethyl)-7-methyl-1H-indole-1-carboxylate is a useful research compound. Its molecular formula is C15H19NO3 and its molecular weight is 261.32 g/mol. The purity is usually 95%.
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Scientific Research Applications

Selective Aerobic Oxidation Catalysis

The compound serves as a catalyst in the selective aerobic oxidation of allylic and benzylic alcohols, leading to the formation of α,β-unsaturated carbonyl compounds with good yields. This catalytic process is facilitated by copper(I) chloride and shows chemoselectivity towards allylic and benzylic alcohols without affecting non-allylic alcohols (Shen et al., 2012).

Carbomethylation of Arylacrylamides

A method involving FeCl2-promoted carbomethylation of arylacrylamides by di-tert-butyl peroxide leads to 3-ethyl-3-substituted indolin-2-one in high yield. The reaction showcases tolerance towards various functional groups, indicating its versatility in synthesizing indole derivatives (Dai et al., 2014).

Enantioselective Synthesis

Enantioselective synthesis of β-alanine derivatives, which are β-analogues of aromatic amino acids, can be achieved through electrophilic attack involving tert-butyl bromoacetate. This synthesis route introduces a protected aminomethyl group in a single step or through subsequent nitrogen introduction via the Curtius reaction (Arvanitis et al., 1998).

Nucleophilic Substitutions and Radical Reactions

tert-Butyl phenylazocarboxylates, as versatile building blocks, undergo nucleophilic substitutions and radical reactions. These processes allow for modifications of the benzene ring and the generation of azocarboxamides, showcasing the compound's reactivity and potential for creating diverse organic molecules (Jasch et al., 2012).

Hydroxyl Group Protection

The development of chemical agents for the protection of hydroxyl groups, such as dimethyl-tert-butylsilyl, highlights the importance of tert-butyl derivatives in synthesizing and protecting various functional groups. This protection strategy is crucial for complex organic synthesis, including the synthesis of prostaglandins (Corey & Venkateswarlu, 1972).